3-Fluoro-4-hydroxy-5-methoxybenzoic acid
Description
3-Fluoro-4-hydroxy-5-methoxybenzoic acid is a fluorinated benzoic acid derivative featuring a fluorine atom at position 3, a hydroxyl group at position 4, and a methoxy group at position 5 on the aromatic ring.
Properties
Molecular Formula |
C8H7FO4 |
|---|---|
Molecular Weight |
186.14 g/mol |
IUPAC Name |
3-fluoro-4-hydroxy-5-methoxybenzoic acid |
InChI |
InChI=1S/C8H7FO4/c1-13-6-3-4(8(11)12)2-5(9)7(6)10/h2-3,10H,1H3,(H,11,12) |
InChI Key |
FYZDBPSGNQPCMY-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=CC(=C1)C(=O)O)F)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1. Structural and Physical Comparison of Selected Benzoic Acid Derivatives
*Calculated value based on molecular formula.
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